Cas no 13321-61-4 (Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate)

• Product Name: Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate
• CAS No: 13321-61-4
• MF: C₂₃H₂₁O₃P
• MW: 376.38484
• MDL: MFCD00208428
• CID: 134484
• PubChem ID: 24873999
• Update Time: 2025-05-25

Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-oxo-3-(triphenylphosphoranylidene)-, ethyl ester
• [2-(ETHOXYCARBONYL)-2-OXOETHYLIDENE]TRIPHENYLPHOSPHORANE
• Ethyl (Triphenylphosphoranylidene)Pyruvate
• 2-Ethoxycarbonyl-2-oxoethylidenetriphenylphosphorane
• ethyl 2-oxo-3-(triphenyl-λ5-phosphanylidene)propanoate
• NSC 647346
• [(Carboxycarbonyl)methylene]triphenylphosphorane ethyl ester
• Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate
• Ethyl (triphenylphosphoranylidene)pyruvate, [2-(Ethoxycarbonyl)-2-oxoethylidene]triphenylphosphorane
• Ethyl(triphenylphosphoranylid
• Ethyl (triphenylphosphoranylidene)pyruvate 95%
• Ethyl (triphenylphosphoranylidene)pyruvate,95%
• [2-(Ethoxycarbonyl)-2-oxoethylidene]triphenylphosphorane , 95 % min.
• Ethyl (triphenylphosphoranylidene)pyruvate, 95%
• ethoxalylmethylenetriphenylphosphorane
• OQLOPRPWPANPIE-UHFFFAOYSA-N
• AKOS015912084
• SY312664
• MFCD00208428
• CS-0145777
• E75737
• DTXSID40327344
• ethyl 2-oxo-3-(triphenyl-lambda5-phosphanylidene)propanoate
• CHEMBL1990684
• ethyl 2-oxo-3-(triphenyl-$l^{5}-phosphanylidene)propanoate
• Propanoic acid, 2-oxo-3-(triphenylphosphoranylidene)-, ethyl ester
• NCI60_016409
• J-006333
• ethyl 2-oxo-3-(triphenyl-lambda-phosphanylidene)propanoate
• 13321-61-4
• Ethyl2-oxo-3-(triphenylphosphoranylidene)propanoate
• SCHEMBL3145795
• Ethyl 2-oxo-3-(triphenyl-l5-phosphanylidene)propanoate
• ethyl 2-oxo-3-(triphenyl--phosphanylidene)propanoate
• NSC647346
• NSC-647346
• ETHYL 2-OXO-3-(TRIPHENYL-??-PHOSPHANYLIDENE)PROPANOATE
• Ethyl 2-oxo-3-(triphenyl-lambda~5~-phosphanylidene)propanoate

• MDL： MFCD00208428
• Inchi： InChI=1S/C23H21O3P/c1-2-26-23(25)22(24)18-27(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,2H2,1H3
• InChI Key： OQLOPRPWPANPIE-UHFFFAOYSA-N
• SMILES： P(=CC(C(=O)OCC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 376.12300
• Monoisotopic Mass: 376.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 175 °C (dec.) (lit.)
• PSA: 53.18000
• LogP: 2.91490
• Solubility: Not available

Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Additional information on Ethyl 2-oxo-3-(triphenylphosphoranylidene)propanoate

Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate: A Comprehensive Overview

Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate, also known by its CAS number 13321-61-4, is a compound of significant interest in the field of organic chemistry. This compound has been extensively studied for its unique chemical properties and potential applications in various industries. In this article, we will delve into the structure, synthesis, and applications of Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The molecular structure of Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate is characterized by a propanoate backbone with an ethoxy group at the terminal position. The central carbon is substituted with a triphenylphosphoranylidene group, which imparts unique electronic and steric properties to the molecule. This structure makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

Recent studies have highlighted the importance of Triphenylphosphoranylidene groups in stabilizing reactive intermediates during organic reactions. For instance, researchers have demonstrated that the presence of this group can significantly enhance the reactivity of carbonyl compounds in enolate formation reactions. This property has led to its use in the synthesis of various bioactive compounds, including pharmaceutical agents and agrochemicals.

The synthesis of Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate typically involves a two-step process. The first step involves the preparation of the corresponding phosphorus ylide, which is then subjected to alkylation or acylation to introduce the propanoate moiety. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most promising applications of Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate lies in its use as a precursor for the synthesis of biologically active compounds. For example, it has been employed in the construction of heterocyclic frameworks, which are integral to many drug molecules. Recent research has also explored its potential as a building block for materials science applications, such as in the development of advanced polymers and coatings.

In addition to its synthetic applications, Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate has been studied for its role in catalytic processes. Its ability to stabilize transition states makes it a valuable component in asymmetric catalysis, where it can facilitate the formation of chiral centers with high enantioselectivity. This property has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

The latest research on Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate has also focused on its environmental impact and sustainability. Scientists have investigated methods to reduce waste generation during its synthesis and improve its biodegradability. These efforts align with global trends toward green chemistry and sustainable manufacturing practices.

In conclusion, Ethyl 2-Oxo-3-(Triphenylphosphoranylidene)Propanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it an area of ongoing research interest. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial applications.